3-(phenylsulfonyl)-N-(4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)thiazol-2-yl)propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-[4-thiophen-2-yl-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]propanamide
• InChI: InChI=1S/C18H13F3N2O4S3/c19-18(20,21)16(25)15-14(12-7-4-9-28-12)23-17(29-15)22-13(24)8-10-30(26,27)11-5-2-1-3-6-11/h1-7,9H,8,10H2,(H,22,23,24)
• InChI Key: HYBYUPGETHEYMC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CCC(=O)NC2=NC(=C(S2)C(=O)C(F)(F)F)C3=CC=CS3
• Molecular Formula: C18H13F3N2O4S3
• Molecular Weight: 474.5 g/mol

Description

3-(phenylsulfonyl)-N-(4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)thiazol-2-yl)propanamide is a useful research compound. Its molecular formula is C18H13F3N2O4S3 and its molecular weight is 474.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Evaluation

A study focused on synthesizing new heterocyclic compounds incorporating sulfamoyl moiety suitable for antimicrobial applications. This research led to the creation of various derivatives, including thiazole and thiophene derivatives, through reactions involving elemental sulfur and phenyl isothiocyanate. These compounds were tested for their antibacterial and antifungal activities, showing promising results as potential antimicrobial agents (Darwish et al., 2014).

Anticancer and Anti-HCV Agents

Another study synthesized novel N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamides with the intent of evaluating their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. These compounds, derived through the reaction of alkyl/aryl isothiocyanates with celecoxib, displayed significant efficacy in preclinical models, highlighting their therapeutic potential (Küçükgüzel et al., 2013).

Antitubercular Agents

A series of novel sulfonyl derivatives were synthesized and characterized for their antimicrobial and antitubercular activities. The study identified several compounds with excellent antitubercular properties, comparing favorably with established drugs like isoniazid. This research underscores the potential of such compounds in the treatment of tuberculosis (Kumar et al., 2013).

Anticonvulsant Agents

Derivatives of heterocyclic compounds containing a sulfonamide thiazole moiety were synthesized and evaluated for their anticonvulsant activity. The study found that several compounds offered protection against convulsions, with one showing significant anticonvulsive effects and 100% protection, indicating their potential use as anticonvulsant agents (Farag et al., 2012).